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Compound of Interest

Compound Name: Licochalcone C

Cat. No.: B1675292

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Licochalcone C, a natural chalcone compound used in various research
applications. Adherence to these procedures is critical to ensure personnel safety and
environmental protection, given the compound's hazardous properties.

Licochalcone C is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[1] Therefore, it must be handled and disposed of as hazardous chemical waste
in accordance with institutional, local, and national regulations. Under no circumstances should
Licochalcone C or its solutions be disposed of down the drain.

Summary of Disposal and Safety Information
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Parameter Guideline Citation

Acute toxicity, Oral (Category
o 4); Acute aquatic toxicity
Hazard Classification _ _ [1]
(Category 1); Chronic aquatic

toxicity (Category 1)

Dispose of contents/container
Disposal Method to an approved waste disposal [1]

plant.

Safety goggles with side-
Personal Protective Equipment  shields, protective gloves, o

(PPE) impervious clothing, and a

suitable respirator.

Absorb solutions with inert
material (e.g., diatomite),
) decontaminate surfaces with
Spill Cleanup _ [1]
alcohol, and dispose of
contaminated material as

hazardous waste.

] ) Strong acids/alkalis, strong
Incompatible Materials o ) [1]
oxidizing/reducing agents.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection and disposal of Licochalcone
C waste in a laboratory setting.

1. Waste ldentification and Segregation:

» All waste containing Licochalcone C, including pure compound, solutions, and
contaminated materials (e.g., gloves, weighing paper, pipette tips), must be treated as
hazardous waste.

» Segregate Licochalcone C waste from other waste streams to prevent accidental mixing
with incompatible materials.[1]
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. Waste Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting
Licochalcone C waste. The container must have a secure lid and be in good condition.
The container must be clearly labeled as "Hazardous Waste." The label must include:
The full chemical name: "Licochalcone C"

The concentration (if in solution)

The primary hazard: "Toxic to Aquatic Life," "Harmful if Swallowed"

The date when waste was first added to the container.

The name and contact information of the responsible researcher or laboratory.

. Waste Accumulation:

Keep the hazardous waste container sealed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory.
This area should be away from drains and sources of ignition.

Do not mix Licochalcone C waste with other incompatible chemical wastes, such as strong
acids or bases.[1]

. Request for Disposal:

Once the waste container is full or has been accumulating for the maximum period allowed
by your institution (typically 9-12 months), arrange for its disposal through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[2]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

. Empty Container Disposal:

An empty container that previously held Licochalcone C must be managed as hazardous
waste unless properly decontaminated.

To decontaminate, triple rinse the container with a suitable solvent (e.g., ethanol or acetone).
The rinsate must be collected and disposed of as Licochalcone C hazardous waste.

After triple rinsing, the label on the container must be completely removed or defaced before
the container is discarded or reused.

Experimental Workflow for Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://in.ewu.edu/ehs/wp-content/uploads/sites/116/2023/02/Laboratory-Container-Labeling.pdf
https://resources.duralabel.com/articles/ensuring-lab-safety-with-proper-labeling
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Licochalcone C waste.

Waste Generation & Segregation

Generate Licochalcone C Waste
(solid, liquid, or contaminated material)

'

Segregate as Hazardous Waste

Waste Collec%ﬁon & Storage

Select Leak-Proof,
Compatible Container

'

Label Container:
'Hazardous Waste'
‘Licochalcone C'
‘Toxic to Aquatic Life'
Date & Contact Info

i

Store in Designated
Satellite Accumulation Area

[Add Waste as Generated

Final Disposal

Is Container Full or
Accumulation Time Limit Reached?

Contact EHS/Licensed Contractor
for Waste Pickup

Proper Disposal at an
Approved Facility
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Caption: Workflow for the proper disposal of Licochalcone C waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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